Cas no 17176-43-1 (3-carboxy-3,6-dihydroxy-6-oxo-hexanoate; 2-hydroxyethyl-trimethyl-azanium; 2-trimethylammonioacetate)

• Product Name: 3-carboxy-3,6-dihydroxy-6-oxo-hexanoate; 2-hydroxyethyl-trimethyl-azanium; 2-trimethylammonioacetate
• CAS No: 17176-43-1
• MF: C₂₄H₅₄N₄O₁₂
• MW: 590.705168247223
• CID: 144834
• Update Time: 2024-01-25

3-carboxy-3,6-dihydroxy-6-oxo-hexanoate; 2-hydroxyethyl-trimethyl-azanium; 2-trimethylammonioacetate Chemical and Physical Properties

Names and Identifiers

• 3-carboxy-3,6-dihydroxy-6-oxohexanoate,2-hydroxyethyl(trimethyl)azanium,2-(trimethylazaniumyl)acetate
• betaine choline [R-(R*,R*)]-tartrate
• 2-hydroxyethyl-trimethyl-azanium
• 2-trimethylammonioacetate
• 3-carboxy-3,6-dihydroxy-6-oxo-hexanoate
• EINECS 241-225-6
• 3-carboxy-3,6-dihydroxy-6-oxo-hexanoate; 2-hydroxyethyl-trimethyl-azanium; 2-trimethylammonioacetate

• Inchi： 1S/2C5H11NO2.2C5H14NO.C4H6O6/c2*1-6(2,3)4-5(7)8;2*1-6(2,3)4-5-7;5-1(3(7)8)2(6)4(9)10/h2*4H2,1-3H3;2*7H,4-5H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/q;;2*+1;/p-2/t;;;;1-,2-/m....1/s1
• InChI Key： FBKOEKCFEOIYKS-YDTDZXAPSA-L
• SMILES： [O-]C(C[N+](C)(C)C)=O.OCC[N+](C)(C)C.[O-]C(C[N+](C)(C)C)=O.OCC[N+](C)(C)C.C([O-])(=O)[C@@H]([C@H](C([O-])=O)O)O

Computed Properties

• Exact Mass: 590.37400

Experimental Properties

• PSA: 241.44000
• LogP: -8.53720